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Introduction: The Technetium-99m (99mTc) Sestamibi scan is a cornerstone nuclear medicine
imaging procedure for the preoperative localization of hyperfunctioning parathyroid glands,
most commonly parathyroid adenomas, in patients with primary hyperparathyroidism.[1][2][3]
Accurate localization is crucial for guiding minimally invasive parathyroidectomy, a surgical
approach that reduces operative time and patient morbidity.[1][4] This document provides a
detailed overview of the principles, protocols, and data interpretation associated with the
Sestamibi scan for parathyroid localization.

The underlying principle of the Sestamibi scan relies on the differential washout of the
radiotracer from thyroid and parathyroid tissue.[5][6] 99mTc-Sestamibi is a lipophilic cation that
is taken up by both thyroid and parathyroid tissues, primarily due to its affinity for mitochondria-
rich cells.[1][7] Hyperfunctioning parathyroid glands, particularly adenomas, are rich in
mitochondria and thus exhibit avid uptake of 99mTc-Sestamibi.[1][7] While the tracer washes
out relatively quickly from normal thyroid tissue, it is retained for a longer period in hyperactive
parathyroid tissue, allowing for its visualization in delayed imaging.[6]

Quantitative Data Summary

The following tables summarize key quantitative parameters for different Sestamibi scan
protocols.
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Table 1: Radiopharmaceutical Dosimetry

Radiopharmaceutic  Typical Adult Dose  Typical Adult Dose

. Reference
al (MBq) (mCi)
99mTc-Sestamibi 400 - 1,110 20-30 [61[71[8]1[9]
99mTc-Pertechnetate ]
) 10 mCi - [10]
(for subtraction)
123lI-lodide (for
. - - [61[°]
subtraction)
Table 2: Imaging Acquisition Parameters for Dual-Phase Protocol
Parameter Early Phase Delayed Phase Reference
) o ) 90 - 150 minutes (1.5
Time Post-Injection 10 - 30 minutes [71[81[9]
- 2.5 hours)
Planar (Anterior, Planar (Anterior,
Image Type ) ) [O][11]
Obliques) Obliques)
Low-Energy High Low-Energy High
Collimator Resolution (LEHR) or Resolution (LEHR) or [8][9]
Pinhole Pinhole
Matrix Size 128x128 or 256x256 128x128 or 256x256 [8][9]
Energy Window 140 keV % 10% 140 keV % 10% [8]

Table 3: SPECT/CT Acquisition Parameters
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Parameter Setting Reference

o ] Can be performed after early
Acquisition Time ] ] [9][12]
or delayed planar imaging

Matrix Size 128x128 [13]
Rotation 180 or 360 degrees [13]
Projections 64 steps [13]
CT Attenuation Correction Yes [13]

Experimental Protocols
Patient Preparation

» No specific dietary restrictions are typically required.[13] Some institutions, however, may
ask patients to be fasting.[14]

» Patients should be well-hydrated.

o Areview of the patient's medications is necessary, as certain drugs can interfere with the
scan. Thyroid medications should be discontinued for a month prior to the scan in some
protocols.[14]

e Ahistory of prior thyroid or parathyroid surgery should be documented.[2]

e Serum calcium and parathyroid hormone (PTH) levels should be available.[2][10]

Radiopharmaceutical Preparation and Administration

e 99mTc-Sestamibi is prepared according to the manufacturer's instructions.

e The standard adult dose of 99mTc-Sestamibi (740-1,110 MBq or 20—-30 mCi) is
administered intravenously.[6]

Dual-Phase Planar Imaging Protocol

This is the most common protocol and relies on the differential washout of the tracer.
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» Early Phase Imaging:
o Acquisition begins 10-30 minutes after the injection of 99mTc-Sestamibi.[9]

o Planar images of the neck and upper mediastinum are acquired using a gamma camera
equipped with a low-energy, high-resolution (LEHR) collimator.[8]

o Anterior, right anterior oblique (RAO), and left anterior oblique (LAO) views are typically
obtained.

o A 128x128 or 256x256 matrix is used, with an energy window centered at 140 keV.[8][9]
o Delayed Phase Imaging:

o Acquisition is performed 1.5 to 2.5 hours after the initial injection.[9]

o The same planar views (anterior, RAO, LAO) of the neck and mediastinum are repeated.

o A persistent focus of increased uptake on the delayed images that was also present on the
early images is indicative of a parathyroid adenoma.[8]

Single-Photon Emission Computed
Tomography/Computed Tomography (SPECTICT)
Protocol

SPECT/CT provides three-dimensional anatomical localization of the hyperfunctioning
parathyroid tissue, which can improve surgical planning, especially for ectopic glands.[1][9]

o SPECT/CT can be performed after either the early or delayed planar imaging, or both.[9]
However, some studies suggest that a single late-phase SPECT/CT is superior for adenoma
identification.[12]

» The patient is positioned supine with the neck extended.

o SPECT data is acquired over 180 or 360 degrees around the neck and upper chest.
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e Alow-dose CT scan is then performed over the same anatomical region for attenuation
correction and anatomical fusion.

e The fused SPECT/CT images provide a precise anatomical map of the radiotracer uptake.

Dual-Isotope Subtraction Imaging Protocol

This technique is used to differentiate parathyroid tissue from the overlying thyroid gland.[9]

e 99mTc-Sestamibi / 123lodine Subtraction:

[¢]

The patient is administered 123lodine orally.

[¢]

After a few hours to allow for thyroid uptake, a 99mTc-Sestamibi injection is given.

[e]

Images are acquired for both isotopes.

o

The 123lodine image (representing the thyroid) is digitally subtracted from the 99mTc-
Sestamibi image (representing both thyroid and parathyroid).[6][9] The remaining areas of
uptake are likely to be parathyroid adenomas.

e 99MTc-Sestamibi / 99mTc-Pertechnetate Subtraction:

o

A 99mTc-Sestamibi scan is performed first.

[¢]

Following this, 99mTc-Pertechnetate is injected, which is specifically taken up by the
thyroid gland.

[¢]

A second set of images is acquired.

o

The 99mTc-Pertechnetate image is then subtracted from the 99mTc-Sestamibi image.[9]

Visualizations
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Caption: Workflow of a dual-phase Sestamibi scan with optional SPECT/CT.
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Caption: Principle of dual-phase Sestamibi imaging.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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